5-Amino-7-(3-amino-1-piperidinyl)-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid

• CAS RN: 127294-71-7
• Molecular Formula: C18H20F2N4O3
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 5-amino-7-(3-aminopiperidin-1-yl)-1-cyclopropyl-6,8-difluoro-4-oxoquinoline-3-carboxylic acid
• InChI: InChI=1S/C18H20F2N4O3/c19-12-14(22)11-15(13(20)16(12)23-5-1-2-8(21)6-23)24(9-3-4-9)7-10(17(11)25)18(26)27/h7-9H,1-6,21-22H2,(H,26,27)
• InChI Key: RMQQJAKROSULHI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=C(C(=C3C(=C2F)N(C=C(C3=O)C(=O)O)C4CC4)N)F)N

Description

5-Amino-7-(3-amino-1-piperidinyl)-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid is a useful research compound. Its molecular formula is C18H20F2N4O3 and its molecular weight is 378.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 5-amino-1-cyclopropyl-6,7,8-trifluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid (1.3 g), 3-aminopiperidine hydrochloride (0.905 g), triethylamine (3.0 g) in acetonitrile (40 ml) was refluxed for 5 hours and the reaction mixture was then cooled to room temperature. Removal of the solvent followed by purification by silica gel column chromatography (chloroform:methanol:ammonium hydroxide=15:5:1) gave a yellow crystalline substance [MS m/e: 378 (M+)]. The crystalline substance thus obtainedwas suspended in isopropanol and the suspension was adjusted to pH about 1-2 with 10% aqueous hydrochloric acid. Filtration of the precipitated crystals followed by recrystallization from ethanol afforded hydro-chloride of 5-amino-7-(3-aminopiperidin-1-yl)-1-cyclopropyl-6,8-difluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid (0.6 g). m.p. 265° C. (decomposition).